Cas no 324037-20-9 (5-({3-bromo-6-chloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1-phenyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-({3-bromo-6-chloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1-phenyl-1H-1,2,3,4-tetrazole
• CAS No: 324037-20-9
• MF: C₁₅H₁₀BrClN₆S
• MW: 421.702098369598
• CID: 5971610
• PubChem ID: 1391218
• Update Time: 2025-06-12

5-({3-bromo-6-chloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1-phenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-({3-bromo-6-chloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1-phenyl-1H-1,2,3,4-tetrazole
• 3-bromo-6-chloro-2-(((1-phenyl-1H-tetrazol-5-yl)thio)methyl)imidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 3-bromo-6-chloro-2-[[(1-phenyl-1H-tetrazol-5-yl)thio]methyl]-
• SR-01000424981-1
• 5-[({3-bromo-6-chloroimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl]-1-phenyl-1H-1,2,3,4-tetrazole
• SR-01000424981
• AKOS002345623
• 3-bromo-6-chloro-2-[(1-phenyltetrazol-5-yl)sulfanylmethyl]imidazo[1,2-a]pyridine
• 324037-20-9
• F0381-0337

• Inchi： 1S/C15H10BrClN6S/c16-14-12(18-13-7-6-10(17)8-22(13)14)9-24-15-19-20-21-23(15)11-4-2-1-3-5-11/h1-8H,9H2
• InChI Key： YYTHFEIBRNURPT-UHFFFAOYSA-N
• SMILES： C12=NC(CSC3N(C4=CC=CC=C4)N=NN=3)=C(Br)N1C=C(Cl)C=C2

Computed Properties

• Exact Mass: 419.95596g/mol
• Monoisotopic Mass: 419.95596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 86.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-({3-bromo-6-chloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1-phenyl-1H-1,2,3,4-tetrazole

Introduction to 5-({3-bromo-6-chloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1-phenyl-1H-1,2,3,4-tetrazole (CAS No: 324037-20-9)

5-({3-bromo-6-chloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1-phenyl-1H-1,2,3,4-tetrazole (CAS No: 324037-20-9) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound features a tetrazole core appended with a sulfanyl group and an imidazo[1,2-a]pyridine moiety. The presence of both bromo and chloro substituents on the imidazo[1,2-a]pyridine ring enhances its reactivity and versatility, allowing for further functionalization and derivatization. These structural features are critical in determining its biological activity and potential pharmacological effects.

In recent years, there has been a surge in research focused on developing novel small molecules with potent biological activities. Among these, tetrazole derivatives have emerged as a significant class of compounds due to their ability to interact with multiple biological targets. The compound in question, 5-({3-bromo-6-chloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1-phenyl-1H-1,2,3,4-tetrazole, represents a cutting-edge example of such derivatives.

The imidazo[1,2-a]pyridine scaffold is particularly noteworthy for its presence in numerous bioactive molecules. This scaffold has been extensively studied for its potential applications in the treatment of various diseases, including cancer and infectious disorders. The bromo and chloro substituents on the imidazo[1,2-a]pyridine ring provide reactive sites for further chemical modifications, enabling the synthesis of a diverse array of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential as an anti-cancer agent. Preclinical studies have demonstrated that tetrazole derivatives can exhibit significant cytotoxic effects against a range of cancer cell lines. The sulfanyl group in the molecule may play a crucial role in mediating these effects by interacting with specific intracellular targets. Additionally, the phenyl ring may contribute to the molecule's stability and bioavailability.

The synthesis of 5-({3-bromo-6-chloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1-phenyl-1H-1,2,3,4-tetrazole involves a multi-step process that requires precise control over reaction conditions and reagent selection. The bromination and chlorination steps are particularly critical and must be carefully optimized to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core.

The pharmacological profile of this compound is still under active investigation. Initial studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 5-({3-bromo-6-chloroimidazo1,2-a}pyridin-2-\yl}methyl)sulfanyl-1-phenyl-1H-1,2,3,4-tetrazole (CAS No: 324037-20--9) is a structurally complex and biologically potent compound with significant therapeutic implications. Its unique molecular architecture and functional groups make it a valuable tool for drug discovery and development. As research in this area continues to progress, we can expect to see more innovative applications of this compound in the treatment of various diseases.